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Compound of Interest

Compound Name: Tyrphostin AG 528

Cat. No.: B10763294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tyrphostin AG 528 is a potent inhibitor of the epidermal growth factor receptor (EGFR) and

ErbB2 (also known as HER2) tyrosine kinases.[1][2] As a member of the tyrphostin family of

protein tyrosine kinase inhibitors, it serves as a valuable tool in cancer research and drug

development by enabling the study of signaling pathways that are often dysregulated in various

malignancies. Proper preparation and application of Tyrphostin AG 528 are crucial for

obtaining reliable and reproducible experimental results. This document provides detailed

application notes and protocols for the preparation of a Tyrphostin AG 528 stock solution in

dimethyl sulfoxide (DMSO) and its subsequent use in cell-based assays.

Quantitative Data Summary
The following table summarizes the key quantitative data for Tyrphostin AG 528, compiled

from various suppliers.
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Parameter Value Source(s)

Molecular Weight 306.32 g/mol [1][3]

Solubility in DMSO
25 mg/mL (81.61 mM) to 61

mg/mL (199.13 mM)
[1][2][4][5]

IC50 for EGFR 4.9 µM [1][2]

IC50 for ErbB2/HER2 2.1 µM [1][2]

Powder Storage -20°C for up to 3 years [1][2]

Stock Solution Storage
-20°C for up to 1 month; -80°C

for up to 6 months
[1][3]

Experimental Protocols
Protocol 1: Preparation of a Tyrphostin AG 528 Stock
Solution in DMSO
This protocol details the steps for preparing a concentrated stock solution of Tyrphostin AG
528 in DMSO.

Materials:

Tyrphostin AG 528 powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Pre-warm the Tyrphostin AG 528: Allow the vial of Tyrphostin AG 528 powder to equilibrate

to room temperature before opening to prevent condensation.
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Calculate the required amount of DMSO: Based on the desired stock solution concentration

(e.g., 10 mM, 20 mM, or higher, within the solubility limits), calculate the volume of DMSO

needed. For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 0.010 mol/L x 0.001 L x 306.32 g/mol = 3.0632 mg

Dissolve the powder: Add the calculated volume of sterile DMSO to the vial containing the

Tyrphostin AG 528 powder.

Aid dissolution: Vortex the solution thoroughly. To ensure complete dissolution, sonicate the

solution in an ultrasonic bath for 10-15 minutes.[5] Gentle warming to 37°C can also aid in

solubilization.[5] Visually inspect the solution to ensure no particulates are present.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][3]

Protocol 2: Inhibition of EGFR Phosphorylation in a Cell-
Based Assay
This protocol provides a general framework for treating a cell line that overexpresses EGFR,

such as the A431 human epidermoid carcinoma cell line, with Tyrphostin AG 528 to assess

the inhibition of EGFR phosphorylation.

Materials:

A431 cells (or other suitable cell line)

Complete cell culture medium (e.g., DMEM with 10% FBS)

Serum-free cell culture medium

Tyrphostin AG 528 DMSO stock solution (from Protocol 1)

Epidermal Growth Factor (EGF)
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Phosphate-buffered saline (PBS)

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

BCA protein assay kit

SDS-PAGE and Western blotting reagents

Primary antibodies: anti-phospho-EGFR (e.g., p-Tyr1068), anti-total-EGFR

HRP-conjugated secondary antibody

Chemiluminescent substrate

Procedure:

Cell Seeding: Seed A431 cells in 6-well plates at a density that will result in 70-80%

confluency at the time of treatment.

Serum Starvation: Once the cells have attached and reached the desired confluency,

aspirate the complete medium, wash once with PBS, and replace with serum-free medium.

Incubate for 12-24 hours to reduce basal levels of EGFR phosphorylation.

Inhibitor Treatment: Prepare working solutions of Tyrphostin AG 528 by diluting the DMSO

stock solution in serum-free medium to the desired final concentrations (e.g., 1, 5, 10, 25, 50

µM). A tyrphostin concentration in the range of 50 to 100 µM has been used in A431 cells.[6]

Remember to include a vehicle control (DMSO only) at the same final concentration as the

highest drug treatment. Incubate the cells with the inhibitor for a predetermined time (e.g., 1-

4 hours).

EGF Stimulation: To induce EGFR phosphorylation, add EGF to the medium to a final

concentration of 20-100 ng/mL.[6] Incubate for 5-15 minutes at 37°C.

Cell Lysis: Immediately after stimulation, place the plates on ice, aspirate the medium, and

wash the cells twice with ice-cold PBS. Add an appropriate volume of ice-cold lysis buffer to

each well, scrape the cells, and transfer the lysate to a pre-chilled microcentrifuge tube.
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Protein Quantification: Centrifuge the lysates to pellet cell debris and collect the supernatant.

Determine the protein concentration of each lysate using a BCA assay.

Western Blotting:

Normalize the protein concentrations of all samples.

Prepare samples for SDS-PAGE by adding Laemmli buffer and boiling.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane and probe with primary antibodies against phospho-EGFR and total

EGFR.

Incubate with an HRP-conjugated secondary antibody.

Detect the signal using a chemiluminescent substrate and an imaging system.

Analysis: Quantify the band intensities to determine the ratio of phosphorylated EGFR to

total EGFR in each treatment condition.
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Workflow for Tyrphostin AG 528 Stock Solution Preparation and Use

Stock Solution Preparation

Cell-Based Assay Application
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Caption: Workflow for preparing and using a Tyrphostin AG 528 stock solution.
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Tyrphostin AG 528 Inhibition of EGFR/ErbB2 Signaling
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Caption: Tyrphostin AG 528 inhibits the EGFR and ErbB2 signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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